ethyl 4-(4-chlorobenzyl)-1-(3-hydroxybutyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(4-chlorophenyl)methyl]-1-(3-hydroxybutyl)piperidine-4-carboxylate
• InChI: InChI=1S/C19H28ClNO3/c1-3-24-18(23)19(14-16-4-6-17(20)7-5-16)9-12-21(13-10-19)11-8-15(2)22/h4-7,15,22H,3,8-14H2,1-2H3
• InChI Key: IVHKBKSUUYADGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CCC(C)O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C19H28ClNO3
• Molecular Weight: 353.9 g/mol

Description

Ethyl 4-(4-chlorobenzyl)-1-(3-hydroxybutyl)-4-piperidinecarboxylate, also known as SR-141716A, is a synthetic cannabinoid receptor antagonist that is widely used in scientific research. It was first synthesized in the mid-1990s and has since been used to study the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

Ethyl 4-(4-chlorobenzyl)-1-(3-hydroxybutyl)-4-piperidinecarboxylate acts as a competitive antagonist at the cannabinoid CB1 receptor, which is one of two known cannabinoid receptors in the human body. By blocking the activity of this receptor, this compound can prevent the effects of cannabinoids that would normally activate this receptor.
Biochemical and Physiological Effects:
The endocannabinoid system is involved in a wide range of physiological processes, including pain sensation, mood regulation, appetite, and immune function. By blocking the activity of the CB1 receptor, this compound can affect these processes in various ways. For example, it has been shown to reduce pain sensitivity in animal models and to decrease food intake in humans.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(4-chlorobenzyl)-1-(3-hydroxybutyl)-4-piperidinecarboxylate in lab experiments is that it is a highly specific cannabinoid receptor antagonist, which allows researchers to selectively block the activity of the CB1 receptor without affecting other receptors or physiological processes. However, one limitation of using this compound is that it has a relatively short half-life, which means that it may need to be administered multiple times over the course of an experiment to maintain its effects.

Future Directions

There are many potential future directions for research involving ethyl 4-(4-chlorobenzyl)-1-(3-hydroxybutyl)-4-piperidinecarboxylate and the endocannabinoid system. Some possible areas of investigation include:
1. The role of the endocannabinoid system in various disease states, such as chronic pain, anxiety disorders, and obesity.
2. The development of new cannabinoid receptor antagonists with improved pharmacokinetic properties and/or greater selectivity for specific receptors.
3. The identification of novel endocannabinoid ligands and their effects on physiological processes.
4. The investigation of the role of the endocannabinoid system in the development and progression of various types of cancer.
5. The development of new therapeutic approaches based on the modulation of the endocannabinoid system.

Synthesis Methods

The synthesis of ethyl 4-(4-chlorobenzyl)-1-(3-hydroxybutyl)-4-piperidinecarboxylate involves several steps, including the reaction of 4-chlorobenzylamine with ethyl 4-chloroacetoacetate to form ethyl 4-(4-chlorobenzyl)-3-oxobutanoate. This intermediate is then reacted with piperidine and hydroxylamine to form the final product, this compound.

Scientific Research Applications

Ethyl 4-(4-chlorobenzyl)-1-(3-hydroxybutyl)-4-piperidinecarboxylate is widely used in scientific research to study the endocannabinoid system and its role in various physiological processes. It is commonly used in animal studies to investigate the effects of cannabinoids on behavior, cognition, and other physiological processes.